Cas no 1038982-32-9 (4-(2-Methylbutan-2-yl)cyclohexane-1-thiol)

• Product Name: 4-(2-Methylbutan-2-yl)cyclohexane-1-thiol
• CAS No: 1038982-32-9
• MF: C₁₁H₂₂S
• MW: 186.357382297516
• CID: 5699384
• PubChem ID: 28974989
• Update Time: 2024-03-01

4-(2-Methylbutan-2-yl)cyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutan-2-yl)cyclohexane-1-thiol
• 1038982-32-9
• EN300-1288558
• Cyclohexanethiol, 4-(1,1-dimethylpropyl)-
• 4-(2-Methylbutan-2-yl)cyclohexane-1-thiol

• Inchi： 1S/C11H22S/c1-4-11(2,3)9-5-7-10(12)8-6-9/h9-10,12H,4-8H2,1-3H3
• InChI Key： NMDFJKJLLMVGQA-UHFFFAOYSA-N
• SMILES： SC1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 186.14422188g/mol
• Monoisotopic Mass: 186.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 241.6±9.0 °C(Predicted)
• pka: 10.97±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols